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Compound of Interest

Compound Name: m-PEG10-Br

Cat. No.: B8103756

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the available safety information for
methoxy-polyethylene glycol-bromide with 10 PEG units (m-PEG10-Br). As specific
toxicological data for this particular molecule is limited, this document extrapolates from the
well-established safety profile of polyethylene glycol (PEG) and its derivatives, providing a
robust framework for risk assessment and safe handling. This guide is intended to support
researchers, scientists, and drug development professionals in making informed decisions
when working with m-PEG10-Br.

Executive Summary

Methoxy-polyethylene glycol-bromide (m-PEG10-Br) belongs to the broader class of
polyethylene glycols (PEGs), which are widely utilized in the pharmaceutical, cosmetic, and
industrial sectors due to their biocompatibility and versatile physicochemical properties. While
Safety Data Sheets (SDS) for m-PEG10-Br and similar PEG-bromide compounds generally
classify them as non-hazardous, they also note that their toxicological properties have not been
exhaustively investigated. This guide synthesizes the available data on related PEG
compounds to provide a comprehensive safety profile, including potential hazards, handling
procedures, and first aid measures.

Hazard Identification and Classification
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Based on available SDS for m-PEG10-Br and structurally similar PEG derivatives, the
substance is not classified as hazardous according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). However, as with any chemical, it is crucial to
handle it with appropriate care.

Potential Hazards:

Eye Contact: May cause slight, transient irritation.

Skin Contact: Prolonged or repeated contact with damaged skin may cause irritation.[1]

Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Ingestion: Ingestion of large quantities may cause gastrointestinal upset.[2]

It is important to note that the manufacturing process of PEG compounds can potentially
introduce impurities such as ethylene oxide and 1,4-dioxane, which are classified as known or
possible human carcinogens.[1]

Toxicological Data Summary

Direct quantitative toxicological data for m-PEG10-Br is not readily available in the public
domain. The following tables summarize the available data for related PEG compounds to
provide an indication of their general low toxicity profile.

Table 1: Acute Toxicity Data for Representative PEG Compounds

Compound Test Species Route Result
PEG-20 Glyceryl > 2,000 mg/k

. yeer LD50 Rat Oral 9
Triisostearate bw
PEG-12 Laurate LD50 Mouse Oral > 25 g/kg
Bromide-PEG- )

o LD50 Rabbit Dermal > 5,000 mg/kg]3]

Maleimide

Table 2: Irritation and Sensitization Data for Representative PEG Compounds
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Compound Test Species Result

PEG-20 Glyceryl

. Skin Irritation Rabbit Non-irritant
Triisostearate
PEG-20 Glyceryl o ) o
- Eye Irritation Rabbit Non-irritant
Triisostearate
Bromide-PEG- o ) o
o Skin Irritation Rabbit No skin irritation[3]
Maleimide
Bromide-PEG- o ) S
o Eye Irritation Rabbit Slight irritation
Maleimide
Methoxy Polyethylene o ) Slight cutaneous
Skin Irritation Rat & Rabbit o
Glycol-350 irritation

Experimental Protocols for Safety Assessment

While specific experimental protocols for m-PEG10-Br are not published, the following
represents a standard workflow for assessing the safety of a novel chemical substance, based
on OECD and FDA guidelines.

General Workflow for Chemical Safety Assessment
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Initial Assessment

Physicochemical Characterization

Data Input
A

In Silico Toxicity Prediction

In Vitro Testing
A

Genotoxicity Assays
(e.g., Ames Test)

A
Cytotoxicity Assays

A/
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Y
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Caption: A generalized workflow for the safety assessment of a chemical substance.
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Methodology for Acute Oral Toxicity - Limit Test (as per
FDA guidelines)

¢ Objective: To determine if a single oral dose of the test substance causes mortality or evident
toxicity.

o Test Animals: Typically, a small group of rodents (e.g., 5 female rats) are used. Females are
often assumed to be the more sensitive sex.

e Dosage: A limit dose of 5 g/kg body weight is administered orally by gavage. If the
substance's nature prevents this high a dose, the maximum attainable dose is used.

o Observation Period: Animals are observed for 14 days for signs of toxicity, including changes
in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic
and central nervous system, and somatomotor activity and behavior patterns.

» Endpoint: Mortality is the primary endpoint. If no mortality occurs, the LD50 is considered to
be greater than 5 g/kg. A detailed record of all observed toxic effects is maintained.

» Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

Handling and Exposure Controls
Engineering Controls:

o Work in a well-ventilated area. Local exhaust ventilation is recommended to minimize
exposure to dust or aerosols.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear protective gloves and a lab coat.

» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

Storage:
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o Store in a tightly closed container in a cool, dry place.

» Avoid high temperatures and strong oxidizing agents.

First Aid Measures

 After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
e In Case of Skin Contact: Wash off with soap and plenty of water.

¢ In Case of Eye Contact: Flush eyes with water as a precaution.

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

In all cases of significant exposure or if symptoms persist, seek medical attention.

Potential for Contamination and Mitigation

As previously mentioned, a key safety consideration for all PEG-based materials is the
potential for contamination with ethylene oxide and 1,4-dioxane.

Potential Contaminants

Manufacturing Process  Unreacted Ethylene Oxide

% (Carcinogen)
Ethoxylation of

Post-synth ificati
Starting Material E’y prod}lct . N ost-synt 95?5 M  Purification St.eps..
wn_» 1,4-Dioxane Reduces Contaminants ,_|[{CHEAEETES 1))

(Possible Carcinogen)

Final Product Mitigation
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Caption: Potential contamination of PEG products and mitigation through purification.

It is recommended that users of m-PEG10-Br source the material from reputable suppliers who
can provide documentation of their purification processes and limits for these potential
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contaminants.

Conclusion

While specific toxicological data for m-PEG10-Br is scarce, the extensive history of safe use of
a wide variety of PEG compounds in sensitive applications suggests a low intrinsic toxicity. The
primary safety considerations for researchers and drug development professionals are to
handle the material with standard laboratory precautions to avoid direct contact and to be
aware of the potential for process-related impurities. The information and guidelines provided in
this document are intended to foster a culture of safety and to aid in the risk assessment
process for applications involving m-PEG10-Br. As with all chemical substances, it is
imperative to consult the most recent Safety Data Sheet provided by the supplier and to adhere
to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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